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Compound of Interest

Compound Name: Sodium glycolate

Cat. No.: B146980

Sodium Carboxymethyl Starch: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium carboxymethyl starch, a modified
biopolymer with significant applications in the pharmaceutical and other industries. It covers its
chemical structure, key properties, synthesis, and detailed experimental protocols for its
characterization.

Chemical Structure and Properties

Sodium carboxymethyl starch (CMS), also known as sodium starch glycolate, is a sodium salt
of a carboxymethyl ether of starch.[1] It is an anionic, water-soluble polymer derived from
native starch, such as corn, potato, or rice starch.[2][3] The chemical modification introduces
carboxymethyl groups (-CH2-COONa) onto the starch backbone, altering its physical and
chemical properties.[4][5]

The fundamental structure of starch is a polysaccharide composed of repeating
anhydroglucose units. The carboxymethylation process, an etherification reaction, substitutes
the hydroxyl groups on the glucose units with sodium carboxymethyl groups.[5] This
modification disrupts the crystalline structure of native starch, leading to increased solubility
and other desirable properties.[3]
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The properties of sodium carboxymethyl starch are significantly influenced by its degree of
substitution (DS), which is the average number of carboxymethyl groups per anhydroglucose
unit.[6][7] The DS can be controlled during the synthesis process and typically ranges from
0.09 to 0.95.[8]

Key Properties:

Appearance: Sodium carboxymethyl starch is a white to off-white, odorless, and tasteless
powder.[1][2]

o Solubility: It is readily soluble in cold water, forming a viscous, colloidal solution.[1][3] It is
insoluble in organic solvents like ethanol, ether, and chloroform.[1]

 Viscosity: The viscosity of CMS solutions is a critical property and is dependent on the DS,
concentration, temperature, and pH.[8] Generally, viscosity increases with an increasing
degree of substitution up to a certain point.[8]

e pH: The pH of a 1% aqueous solution typically ranges from 5.5 to 7.5.[6]

o Hygroscopicity: It is a hygroscopic substance and should be stored in a well-closed container
to protect it from moisture.[9]

o Biodegradability: Sodium carboxymethyl starch is biodegradable.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of sodium carboxymethyl starch
compiled from various sources.
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Property Value Citations
Degree of Substitution (DS) 0.09-0.95 [8]

pH (1% aqueous solution) 55-75 [6]

Melting Point >210°C (decomposes) [1]
Viscosity (2% solution) 6 - 2000 mPa-s [10]
Sodium (Na) Content 2.0% - 5.0% [6]

Loss on Drying <10.0% [6]

Synthesis of Sodium Carboxymethyl Starch

The synthesis of sodium carboxymethyl starch is primarily achieved through the Williamson
ether synthesis, which involves the reaction of starch with a carboxymethylating agent, typically
monochloroacetic acid (MCA) or its sodium salt (SMCA), under alkaline conditions.[4]

Synthesis Workflow Diagram
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Caption: A flowchart illustrating the key stages in the synthesis of sodium carboxymethyl starch.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize
sodium carboxymethyl starch.

Determination of Degree of Substitution (DS) by Titration

This method involves the conversion of the sodium salt form of CMS to its acidic form, followed
by titration with a standardized base.
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Materials:

Sodium carboxymethyl starch sample

Hydrochloric acid (HCI), 0.1 M

Sodium hydroxide (NaOH), 0.1 M standard solution
Phenolphthalein indicator

Ethanol

Distilled water

Procedure:

Sample Preparation: Accurately weigh about 1 gram of the sodium carboxymethyl starch
sample.

Conversion to Acid Form: Disperse the sample in 100 mL of ethanol. Add 5 mL of
concentrated HCI and stir for 1 hour.

Washing: Filter the suspension and wash the precipitate with ethanol until the filtrate is free
of chloride ions (tested with silver nitrate solution).

Drying: Dry the resulting acidic form of carboxymethyl starch in an oven at 105°C to a
constant weight.

Titration: Accurately weigh about 0.5 grams of the dried acidic CMS, dissolve it in 100 mL of
distilled water, and add a few drops of phenolphthalein indicator.

Titrate the solution with a standardized 0.1 M NaOH solution until a persistent pink color is
observed.

Calculation: The degree of substitution (DS) is calculated using the following formula[11]:

DS = (162 x V x M) / (W - 58 x VV x M)
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Where:

o

V = Volume of NaOH solution used in the titration (L)

[¢]

M = Molarity of the NaOH solution (mol/L)

[¢]

W = Weight of the dry acidic CMS sample (g)

[e]

162 = Molecular weight of the anhydroglucose unit

o

58 = Net increase in mass of the anhydroglucose unit for each carboxymethyl group
substituted

Measurement of Viscosity using a Rotational Viscometer

This protocol describes the determination of the dynamic viscosity of a sodium carboxymethyl
starch solution.

Materials and Equipment:

e Sodium carboxymethyl starch sample
e Distilled water

» Rotational viscometer

o Beaker

e Magnetic stirrer

o Water bath

Procedure:

» Solution Preparation: Prepare a solution of a specific concentration (e.g., 2% wi/v) by slowly
adding the accurately weighed sodium carboxymethyl starch powder to the required volume
of distilled water while stirring continuously to avoid lump formation. Continue stirring until
the solution is homogeneous.
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o Temperature Equilibration: Place the beaker containing the CMS solution in a water bath set
to a specific temperature (e.g., 25°C) and allow it to equilibrate for at least 30 minutes.

» Viscometer Setup: Calibrate the rotational viscometer according to the manufacturer's
instructions. Select an appropriate spindle and rotational speed based on the expected
viscosity of the sample.

o Measurement: Immerse the spindle into the center of the CMS solution, ensuring it is
submerged to the marked level. Start the viscometer and allow the reading to stabilize.

o Data Recording: Record the viscosity reading in millipascal-seconds (mPa-s).

» Repeatability: Perform the measurement at least three times and calculate the average
viscosity.

Applications in Drug Development

Sodium carboxymethyl starch is a widely used excipient in the pharmaceutical industry due to
its versatility and safety.[12] Its primary applications include:

e Superdisintegrant: In tablet and capsule formulations, it promotes rapid disintegration upon
contact with aqueous fluids in the gastrointestinal tract.[11] It swells rapidly and extensively,
causing the tablet to break apart and release the active pharmaceutical ingredient (API).[11]

e Binder: It can act as a binder in wet granulation processes, helping to form granules with
good flowability and compressibility.[13]

» Thickening and Suspending Agent: In liquid oral formulations, it increases the viscosity,
which helps to suspend insoluble drug particles and improve the pourability and palatability
of the product.[5]

o Controlled-Release Agent: By modifying its properties, sodium carboxymethyl starch can be
used to formulate controlled-release drug delivery systems.[12]

Logical Workflow for Pharmaceutical Application

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/publication/262307709_Preparation_and_Characterization_of_Carboxymethyl_Starch_Under_Ultrasound-Microwave_Synergistic_Interaction
https://patents.google.com/patent/CN101585883B/en
https://patents.google.com/patent/CN101585883B/en
https://www.researchgate.net/publication/227678072_A_Comparison_of_Some_Methods_for_the_Determination_of_the_Degree_of_Substitution_of_Carboxymethyl_Starch
http://en.liujiafl.com/news/137.html
https://www.researchgate.net/publication/262307709_Preparation_and_Characterization_of_Carboxymethyl_Starch_Under_Ultrasound-Microwave_Synergistic_Interaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 N

Formulation Development

Active Pharmaceutical Sodium Carboxymethyl -
( ) Starch (Excipient) (Other Exmments)

Ingredient (API)

Blending

Granulation
(Wet or Dry)

Tableting/
Capsule Filling
Quality Control

Y Y
(Disintegration Test) (Dissolution Test) (Hardness & Friability)

AP| Release Profile

Final Dosage Form

Click to download full resolution via product page

Caption: A logical workflow demonstrating the role of sodium carboxymethyl starch in the
formulation and quality control of a solid oral dosage form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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